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Compound of Interest

Compound Name: Ethyl N-phenylformimidate

Cat. No.: B1330031

Essential Safety and Handling Guide for Ethyl N-
phenylformimidate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This guide provides
immediate, essential safety protocols, operational procedures, and disposal plans for Ethyl N-
phenylformimidate, fostering a secure research environment.

Chemical Identifier:

o Name: Ethyl N-phenylformimidate
e CAS Number: 6780-49-0

e Molecular Formula: CoH11NO[1][2]

Hazard Summary: Ethyl N-phenylformimidate is classified as a combustible liquid that can
cause skin and serious eye irritation, and may cause respiratory irritation.[3] Adherence to the
following personal protective equipment (PPE) and handling procedures is mandatory to
minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling Ethyl N-phenylformimidate.

Protection Type Required Equipment Specifications & Rationale

Must be worn at all times to
) Chemical safety goggles or a protect against splashes and
Eye and Face Protection ) .
face shield vapors that can cause serious

eye irritation.[4]

Essential for preventing skin
contact, which can cause
] Chemical-resistant gloves irritation.[4][5] Gloves should
Hand Protection . ]
(e.g., nitrile, neoprene) be inspected before each use
and disposed of properly after

handling.[5]

) Provides a barrier against
] Laboratory coat or chemical- ) ]
Body Protection ] accidental spills and splashes.
resistant apron n

) ) Necessary to avoid inhalation
) ) Use in a well-ventilated area or )
Respiratory Protection ) of vapors, which may cause
under a chemical fume hood ) T
respiratory tract irritation.[4]

Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan minimizes risks during the handling and use of Ethyl
N-phenylformimidate.

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clear of clutter.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[6]
o Assemble all necessary equipment and reagents before handling the chemical.

o Don the required personal protective equipment as detailed in the table above.
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e Handling:

o

Conduct all transfers and manipulations of Ethyl N-phenylformimidate within a certified
chemical fume hood to minimize inhalation exposure.

Use compatible equipment (e.g., glass, stainless steel) to avoid reactions.
Keep the container tightly closed when not in use to prevent the release of vapors.

Avoid contact with skin and eyes. In case of accidental contact, immediately follow the
first-aid measures outlined in the Safety Data Sheet (SDS).[7]

Keep away from heat, sparks, and open flames as it is a combustible liquid.

e Post-Handling:

Decontaminate all work surfaces and equipment after use.

Properly label and store any unused Ethyl N-phenylformimidate in a cool, dry, and well-

ventilated area.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan

Proper disposal of Ethyl N-phenylformimidate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

¢ Waste Identification and Collection:

All materials that have come into contact with Ethyl N-phenylformimidate, including
excess reagent, contaminated PPE, and cleaning materials, must be considered
hazardous waste.[4]

Collect all liquid waste in a dedicated, properly labeled, and sealed container.
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o Collect all solid waste (e.g., contaminated gloves, wipes) in a separate, clearly labeled
hazardous waste bag or container.

o Waste Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Ensure all waste containers are clearly labeled with "Hazardous Waste" and the chemical
name.[4]

o Disposal Procedure:
o Do not dispose of Ethyl N-phenylformimidate down the drain or in regular trash.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of Ethyl N-
phenylformimidate.
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Operational Plan: Handling

1. Preparation
(Don PPE, Prepare Fume Hood)

2. Handling
(Work in Fume Hood)

3. Post-Handling
(Decontaminate, Store/Dispose)

Transfer Waste

1 Plan

1. Waste Collection
(Segregate Liquid & Solid Waste)

2. Waste Storage
(Labeled, Secure Area)

3. Final Disposal
(Contact EHS)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ethyl N-phenylformimidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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